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Compound of Interest

Compound Name:
4-[(Methylamino)methyl]phenol

hydrochloride

CAS No.: 63989-88-8

Cat. No.: B1419352

Get Quote

Compound Identity:

IUPAC Name: 4-[(Methylamino)methyl]phenol hydrochloride[1][2][3]

Common Synonyms:p-Hydroxy-N-methylbenzylamine HCl, N-Methyl-p-hydroxybenzylamine

hydrochloride[1][4]

CAS Number: 63989-88-8 (HCl salt); 78507-19-4 (Free base)[1][4]

Molecular Formula: C₈H₁₁NO[1][5] · HCl

Molecular Weight: 173.64 g/mol (Salt); 137.18 g/mol (Base)[1]

Executive Summary & Strategic Importance
4-[(Methylamino)methyl]phenol is structurally distinct from "Metol" (4-(methylamino)phenol) by

the presence of a benzylic methylene bridge.[1] This structural feature significantly alters its

reactivity and spectral signature.[1][4][6] In drug development, it serves as a scaffold for
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adrenergic receptor modulators.[1][4][6] Its characterization requires a rigorous differentiation

from its des-methyl (tyramine analogs) and N,N-dimethyl (hordenine analogs) congeners.[1][4]

The Core Characterization Challenge: Ensuring the integrity of the benzylic amine moiety,

which is susceptible to oxidative deamination or polymerization under basic conditions.[1][6]

Therefore, all protocols prioritize acidic stability and controlled pH environments.[1][6]

Physicochemical Profiling
The following properties define the baseline behavior of the compound in solution and solid

states.

Property Value / Characteristic Analytical Implication

Appearance
White to off-white crystalline

solid

Discoloration (pink/brown)

indicates phenol oxidation

(quinone formation).[1][4]

Solubility
High in H₂O, MeOH, DMSO;

Low in CH₂Cl₂, Hexane

Use D₂O or DMSO-d₆ for

NMR; Reverse Phase (RP) for

chromatography.[1][4]

Melting Point
> 150°C (Decomposition

typical for amine salts)

Sharp endotherm required;

broad range implies salt

disproportionation.[1]

pKa (Predicted) ~9.5 (Amine), ~10.0 (Phenol)

HPLC mobile phase must be

pH < 3.0 to keep amine

protonated and prevent tailing.

[1]

Hygroscopicity Moderate

Handle in desiccated

environment; weigh quickly for

quantitative assays.[1][4][6]

Spectroscopic Characterization Strategy
This section details the expected spectral data and the mechanistic logic for peak assignments.
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A. Nuclear Magnetic Resonance (NMR)
Solvent Selection:DMSO-d₆ is preferred over D₂O to observe exchangeable protons (OH and

NH₂⁺), which provides direct confirmation of the salt form.[1][6]

¹H NMR (400 MHz, DMSO-d₆) - Structural Logic:

Aromatic Region (δ 6.7 – 7.3 ppm):

Pattern: AA'BB' system (two doublets, J ≈ 8.5 Hz).[1]

Logic: Proves para-substitution.[1][4][6] A 1,2,4-substitution pattern would indicate

contamination with ortho-isomers.[1][4][6]

Benzylic Methylene (δ 3.9 – 4.1 ppm):

Pattern: Singlet (broadened) or doublet (if coupling to NH is resolved).[1]

Logic: The chemical shift is deshielded by the aromatic ring and the nitrogen.[1][6]

Absence of this peak flags the compound as "Metol" (direct N-aryl bond).[1][4][6]

N-Methyl Group (δ 2.5 – 2.6 ppm):

Pattern: Singlet.

Logic: Integration must be 3H relative to the 2H benzylic signal.

Exchangeable Protons:

Phenolic OH (δ ~9.3 ppm): Singlet, broad.[1]

Ammonium NH₂⁺ (δ ~8.5-9.0 ppm): Broad hump.[1][6]

¹³C NMR (100 MHz, DMSO-d₆):

Key Signals: ~157 ppm (C-OH), ~130 ppm (C-H arom), ~122 ppm (C-quartet), ~115 ppm (C-

H arom), ~50-52 ppm (Benzylic CH₂), ~32 ppm (N-CH₃).[1]
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B. Mass Spectrometry (LC-MS/ESI)[1][7]
Ionization Mode: ESI Positive (+).[1][6]

Target Ion:m/z 138.1 [M+H]⁺.

Fragmentation Pathway (MS/MS):

Precursor: 138.1[1]

Fragment A (107.0): Loss of methylamine (CH₃NH₂).[1] Formation of the hydroxybenzyl

cation (quinone methide precursor).[1][6]

Fragment B (77.0): Phenyl cation (high energy, less common in soft ionization).[1]

C. Infrared Spectroscopy (FT-IR)
3200–3400 cm⁻¹: Broad O-H and N-H stretches (overlap).[6]

2400–3000 cm⁻¹: Broad "ammonium band" characteristic of amine salts.[1][6]

1615, 1515 cm⁻¹: Aromatic ring skeletal vibrations.[1][6]

1240 cm⁻¹: C-O phenolic stretch.[1][6]

Chromatographic Purity Assessment (HPLC
Method)[1][8]
Standard Operating Procedure (SOP) for Purity: The amine functionality causes severe peak

tailing on standard silica columns due to interaction with residual silanols.[1][6] The method

below uses ion suppression (acidic pH) to ensure sharp peak shape.[1][6]
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Parameter Condition Rationale

Column

C18 End-capped (e.g., Agilent

Zorbax Eclipse Plus), 4.6 x 150

mm, 5 µm

End-capping minimizes silanol

interactions with the amine.[4]

Mobile Phase A
Water + 0.1% Trifluoroacetic

Acid (TFA)

TFA pairs with the amine,

improving retention and shape.

[1][4]

Mobile Phase B Acetonitrile + 0.1% TFA

Matches ionic strength of

Phase A; prevents baseline

drift.[1][4][6]

Gradient 5% B to 60% B over 15 min

Elutes polar salt early but

retains organic impurities.[1][4]

[6]

Flow Rate 1.0 mL/min
Standard backpressure

management.[1][4][6]

Detection
UV @ 280 nm (Reference 360

nm)

280 nm targets the phenol ring

absorption maximum.[1]

Column Temp 30°C
Ensures reproducibility of

retention times.

Self-Validation Step: Inject a blank (solvent only) to confirm no carryover.[1][6] Inject a known

impurity (e.g., 4-hydroxybenzaldehyde) if available to calculate Resolution (Rs).[1]

Experimental Workflow: Step-by-Step
Characterization
This workflow is designed to be sequential; failure at an early stage (e.g., solubility) halts the

process to prevent wasted resources.

Solubility & Salt Verification:

Dissolve 10 mg in 1 mL D₂O.
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Observation: Clear solution indicates salt form.[1][6] Turbidity suggests free base or

contamination.[1][6]

Test: Add 1 drop AgNO₃.[1][6] White precipitate (AgCl) confirms Hydrochloride salt.[1][6]

Structural Confirmation (NMR):

Acquire ¹H NMR in DMSO-d₆.[1][4][6]

Check: Verify integration of Aromatic (4H) : Benzylic (2H) : Methyl (3H).[1]

Fail Condition: If Benzylic signal is absent, compound is likely Metol.[1][6]

Purity Determination (HPLC):

Prepare 1 mg/mL solution in Mobile Phase A.

Run Gradient.[1][6]

Acceptance Criteria: Main peak > 98.0% area.[1][3][6][7][8] No single impurity > 0.5%.[1]

[6]

Gravimetric Assay (Optional):

Dry sample at 60°C under vacuum to constant weight to remove hygroscopic water before

weighing for assay.[1][6]

Visualization of Pathways & Logic[5]
Diagram 1: Characterization Workflow Logic
This flowchart illustrates the decision-making process during analysis.
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Sample: 4-[(Methylamino)methyl]phenol HCl

1. Solubility & AgCl Test

2. 1H NMR (DMSO-d6)

Clear Soln + AgCl ppt

FAIL: Not HCl Salt

Insoluble or No ppt

Benzylic CH2 Signal?

3. HPLC Purity (C18/TFA)

Yes (δ ~4.0 ppm)

FAIL: Incorrect Structure
(Likely Metol)

No

4. LC-MS (ESI+)

Purity > 98%

PASS: Certificate of Analysis

m/z 138.1

Click to download full resolution via product page

Caption: Logical flow for validating the identity and purity of 4-[(Methylamino)methyl]phenol

HCl.

Diagram 2: Mass Spectrometry Fragmentation Pathway
Visualizing the cleavage pattern confirms the structural connectivity.[1][6]
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Parent Ion [M+H]+
m/z 138.1

Quinone Methide/Benzyl Cation
[C7H7O]+ m/z 107.0

Benzylic Cleavage

Loss of Methylamine
(CH3NH2)

Phenyl Cation
[C6H5]+ m/z 77.0Ring Contraction

Loss of CO
(-28)

Click to download full resolution via product page

Caption: ESI+ fragmentation pathway showing the characteristic loss of methylamine to form

the hydroxybenzyl cation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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